Cas no 202460-48-8 (6-(2-aminoethyl)aminopyridine-3-carbonitrile)

6-(2-aminoethyl)aminopyridine-3-carbonitrile structure
202460-48-8 structure
Product Name:6-(2-aminoethyl)aminopyridine-3-carbonitrile
CAS No:202460-48-8
MF:C8H10N4
MW:162.19180059433
MDL:MFCD09928078
CID:239130
PubChem ID:11369405
Update Time:2025-09-18

6-(2-aminoethyl)aminopyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile,6-[(2-aminoethyl)amino]-
    • 6-[(2-aminoethyl)amino]pyridine-3-carbonitrile
    • 2-(2-Aminoethylamino)-5-cyanopyridine
    • 6-(2-Aminoethylamino)nicotinonitrile
    • 6-(2-aminoethyl)aminopyridine-3-carbonitrile
    • 6-((2-aminoethyl)amino)nicotinonitrile
    • SCHEMBL1119557
    • AKOS000168582
    • 2-(2-aminoethyl-amino)-5-cyanopyridine
    • 6-(2-aminoethylamino)pyridine-3-carbonitrile
    • AS-48652
    • NIUAJYOMWZYSQR-UHFFFAOYSA-N
    • EN300-33381
    • MFCD09928078
    • 3-Pyridinecarbonitrile, 6-[(2-aminoethyl)amino]-
    • 6-[(2-aminoethyl)amino]nicotinonitrile
    • F52163
    • N-(5-Cyano-2-pyridyl)ethylenediamine
    • 202460-48-8
    • 6-(2-amino-ethylamino)-nicotinonitrile
    • MDL: MFCD09928078
    • Inchi: 1S/C8H10N4/c9-3-4-11-8-2-1-7(5-10)6-12-8/h1-2,6H,3-4,9H2,(H,11,12)
    • InChI Key: NIUAJYOMWZYSQR-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(C#N)=CN=1)CCN

Computed Properties

  • Exact Mass: 162.0907
  • Monoisotopic Mass: 162.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 74.7Ų

Experimental Properties

  • PSA: 74.73

6-(2-aminoethyl)aminopyridine-3-carbonitrile Pricemore >>

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